Cas no 2679947-62-5 (benzyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,2-oxazol-4-yl)methylpyrrolidin-2-ylmethyl}carbamate)

• Product Name: benzyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,2-oxazol-4-yl)methylpyrrolidin-2-ylmethyl}carbamate
• CAS No: 2679947-62-5
• MF: C₁₈H₂₂FN₃O₃
• MW: 347.383987903595
• CID: 5619578
• PubChem ID: 165929417
• Update Time: 2025-11-01

benzyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,2-oxazol-4-yl)methylpyrrolidin-2-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28298124
• 2679947-62-5
• benzyl N-{[(2S,4S)-4-fluoro-1-[(5-methyl-1,2-oxazol-4-yl)methyl]pyrrolidin-2-yl]methyl}carbamate
• benzyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,2-oxazol-4-yl)methylpyrrolidin-2-ylmethyl}carbamate

• Inchi： 1S/C18H22FN3O3/c1-13-15(8-21-25-13)10-22-11-16(19)7-17(22)9-20-18(23)24-12-14-5-3-2-4-6-14/h2-6,8,16-17H,7,9-12H2,1H3,(H,20,23)/t16-,17-/m0/s1
• InChI Key： MIHOWFPHBBFGRK-IRXDYDNUSA-N
• SMILES： F[C@@H]1CN(CC2C=NOC=2C)[C@H](CNC(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 347.16451973g/mol
• Monoisotopic Mass: 347.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.6Ų

Additional information on benzyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,2-oxazol-4-yl)methylpyrrolidin-2-ylmethyl}carbamate

Comprehensive Overview of Benzyl N-{(2S,4S)-4-Fluoro-1-(5-Methyl-1,2-Oxazol-4-yl)Methylpyrrolidin-2-ylMethyl}Carbamate (CAS No. 2679947-62-5)

The compound benzyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,2-oxazol-4-yl)methylpyrrolidin-2-ylmethyl}carbamate (CAS No. 2679947-62-5) is a highly specialized chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structural features, including a fluorinated pyrrolidine core and a 1,2-oxazole moiety, make it a valuable intermediate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly focusing on such compounds due to their ability to enhance bioavailability and target specificity.

In recent years, the demand for fluorinated pyrrolidine derivatives has surged, driven by their applications in treating metabolic disorders and neurodegenerative diseases. The presence of the 5-methyl-1,2-oxazol-4-yl group in this compound further enhances its binding affinity to biological targets, making it a subject of interest in structure-activity relationship (SAR) studies. This aligns with the growing trend of AI-driven drug design, where computational models predict the efficacy of such molecules before synthesis, reducing time and costs.

From a synthetic chemistry perspective, benzyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,2-oxazol-4-yl)methylpyrrolidin-2-ylmethyl}carbamate exemplifies the convergence of asymmetric synthesis and green chemistry. Its stereospecificity (highlighted by the (2S,4S) configuration) ensures high enantiomeric purity, a critical factor in modern pharmaceuticals. Laboratories are now adopting flow chemistry techniques to scale up production sustainably, addressing the industry's push toward eco-friendly manufacturing.

The compound's carbamate functional group also opens doors to prodrug development, a hot topic in personalized medicine. Prodrugs improve drug delivery by overcoming solubility or permeability challenges, and CAS No. 2679947-62-5 serves as a promising scaffold for such innovations. Searches for "prodrug design strategies 2024" or "fluorinated building blocks in drug discovery" reflect the scientific community's keen interest in these areas.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring compliance with regulatory standards. Quality control is paramount, as even minor impurities can impact pharmacological outcomes. This ties into broader discussions on ICH guidelines and GMP compliance, frequently searched topics among pharmaceutical professionals.

In conclusion, benzyl N-{(2S,4S)-4-fluoro-1-(5-methyl-1,2-oxazol-4-yl)methylpyrrolidin-2-ylmethyl}carbamate represents a nexus of cutting-edge research in medicinal chemistry. Its multifaceted applications—from targeted therapy to sustainable synthesis—position it as a compound of enduring relevance. As the industry pivots toward AI-augmented R&D and green solvents, this molecule will likely remain at the forefront of scientific inquiry.